Cas no 116412-99-8 ((3,4-Dimethoxyphenyl)(4-(trifluoromethyl)phenyl)methanone)

(3,4-Dimethoxyphenyl)(4-(trifluoromethyl)phenyl)methanone structure
116412-99-8 structure
Product Name:(3,4-Dimethoxyphenyl)(4-(trifluoromethyl)phenyl)methanone
CAS No:116412-99-8
MF:C16H13F3O3
MW:310.267835378647
CID:63226
PubChem ID:14297391
Update Time:2025-04-18

(3,4-Dimethoxyphenyl)(4-(trifluoromethyl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • 4'-Trifluoromethyl-3,4-dimethoxybenzophenone
    • (3,4-dimethoxyphenyl)-[4-(trifluoromethyl)phenyl]methanone
    • 4’-trifluoromethyl-3,4-dimethoxybenzophenone
    • SCHEMBL3962287
    • 3,4-dimethoxy-4'-trifluoromethylbenzophenone
    • 116412-99-8
    • (3,4-DIMETHOXYPHENYL)[4-(TRIFLUOROMETHYL)PHENYL]METHANONE
    • E87222
    • AKOS015912232
    • MFCD16619235
    • DTXSID00558637
    • Methanone, (3,4-dimethoxyphenyl)[4-(trifluoromethyl)phenyl]-
    • 4'-(Trifluoromethyl)-3,4-Dimethoxybenzophenone
    • (3,4-Dimethoxyphenyl)(4-(trifluoromethyl)phenyl)methanone
    • DB-120536
    • Inchi: 1S/C16H13F3O3/c1-21-13-8-5-11(9-14(13)22-2)15(20)10-3-6-12(7-4-10)16(17,18)19/h3-9H,1-2H3
    • InChI Key: IUAAHGUGVCQZAT-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C1C=CC(=C(C=1)OC)OC)=O)(F)F

Computed Properties

  • Exact Mass: 310.08169
  • Monoisotopic Mass: 310.08167876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.245
  • Melting Point: 111-113 ºC
  • PSA: 35.53

(3,4-Dimethoxyphenyl)(4-(trifluoromethyl)phenyl)methanone Pricemore >>

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